2-(3-Iodo-phenylamino)-propionic acid

• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 2-(3-iodoanilino)propanoic acid
• InChI: InChI=1S/C9H10INO2/c1-6(9(12)13)11-8-4-2-3-7(10)5-8/h2-6,11H,1H3,(H,12,13)
• InChI Key: VYURMXVVGMOHSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC1=CC(=CC=C1)I

Description

2-(3-Iodo-phenylamino)-propionic acid is a synthetic organic compound characterized by a phenylamino group substituted with iodine at the 3-position and a propionic acid side chain. This compound may serve as an intermediate in pharmaceutical synthesis or as a subject of research in medicinal chemistry due to its unique substituents .

Comparison with Similar Compounds

Chlorophenoxy Propionic Acid Herbicides

Examples :

• 2-(2,4-Dichlorophenoxy) Propionic Acid (CAS 120-36-5): A herbicide with significant carcinogenic and toxic hazards .
• Mecoprop (MCPP) (CAS 93-65-2): A chlorophenoxy herbicide used for broadleaf weed control .

Structural Differences :

• Linkage: Chlorophenoxy compounds feature an ether (-O-) linkage between the aromatic ring and the propionic acid, whereas 2-(3-Iodo-phenylamino)-propionic acid has an amine (-NH-) linkage.
• Substituents : Chlorine atoms in herbicides vs. iodine in the target compound.

Functional Implications :

• The ether linkage in herbicides enhances stability and lipophilicity, favoring herbicidal activity. In contrast, the phenylamino group in the target compound may increase solubility and reactivity, making it more suitable for pharmaceutical applications .
• Iodine’s larger atomic size compared to chlorine could influence binding affinity in biological systems .

Amino-Substituted Propionic Acids

Examples :

• 3-Amino-3-(4-isopropoxy-phenyl)-propionic Acid (CAS 311321-19-4): Features an isopropoxy group, altering electronic properties .

Structural Differences :

• Substituents : Nitro or alkoxy groups vs. iodine in the target compound.
• Positioning: Amino groups in these analogs are at the β-position, while the target compound’s amino group is part of the phenyl ring.

Functional Implications :

• Electron-withdrawing groups (e.g., nitro) increase acidity, affecting pharmacokinetics. Iodine’s polarizability may enhance interactions with hydrophobic pockets in proteins .

Iodophenyl Propionic Acids

Example :

• 3-(2-Iodophenyl)propionic Acid (CAS 96606-95-0): Lacks the amino group but shares the iodine substituent .

Structural Differences :

• Functional Groups: Propionic acid directly attached to the iodophenyl ring vs. a phenylamino linkage.

Functional Implications :

Comparative Data Table

Compound Name	Molecular Formula	Substituents	Key Applications	Toxicity Profile
2-(3-Iodo-phenylamino)-propionic acid	C₉H₁₀INO₂	3-Iodo, phenylamino	Research, Pharmaceuticals	Unknown (assume caution)
2-(2,4-Dichlorophenoxy) Propionic Acid	C₉H₈Cl₂O₃	2,4-Dichloro, phenoxy	Herbicide	Carcinogen (IARC)
Mecoprop (MCPP)	C₁₀H₁₁ClO₃	4-Chloro-2-methyl, phenoxy	Herbicide	Skin irritant
3-Amino-3-(2-nitrophenyl)propionic Acid	C₉H₁₀N₂O₄	2-Nitro, β-amino	Biochemical research	Not reported
3-(2-Iodophenyl)propionic Acid	C₉H₉IO₂	2-Iodo	Synthetic intermediate	Combustible

Research Findings and Implications

• Pharmacological Potential: The target compound’s amino and iodine groups suggest possible roles in drug development, such as enzyme inhibition or receptor modulation, akin to propionic acid derivatives like NSAIDs .
• Synthetic Utility: The iodine atom could facilitate radiolabeling for imaging studies, while the phenylamino group offers a site for further functionalization .
• Safety Considerations: While specific toxicity data is lacking, structural analogs like chlorophenoxy herbicides highlight the need for stringent handling protocols (e.g., ventilation, protective equipment) .